2-(2-amino-4-ethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-cyclohex-1-en-1-ylethyl)acetamide

• IUPAC Name: 2-(2-amino-4-ethyl-6-oxopyrimidin-1-yl)-N-[2-(cyclohexen-1-yl)ethyl]acetamide
• InChI: InChI=1S/C16H24N4O2/c1-2-13-10-15(22)20(16(17)19-13)11-14(21)18-9-8-12-6-4-3-5-7-12/h6,10H,2-5,7-9,11H2,1H3,(H2,17,19)(H,18,21)
• InChI Key: VLRLOSQJZAKASI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N)CC(=O)NCCC2=CCCCC2
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol
• CAS No.: 1251595-08-0

Description

2-(2-amino-4-ethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-cyclohex-1-en-1-ylethyl)acetamide is a useful research compound. Its molecular formula is C16H24N4O2 and its molecular weight is 304.394. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to "2-(2-amino-4-ethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-cyclohex-1-en-1-ylethyl)acetamide" have been synthesized and evaluated for their antimicrobial properties. For example, pyrimidine derivatives synthesized using citrazinic acid as a starting material demonstrated significant antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). These findings suggest that similar compounds, including the one , could offer valuable insights into new antimicrobial agents.

Antitumor and Enzyme Inhibition

The structural features of pyrimidine derivatives have been exploited in the design of compounds with dual inhibitory activity against key enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical for DNA synthesis and cell replication. A study by Gangjee et al. (2009) on classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines highlighted their potential as antitumor agents with potent dual inhibitory activity against TS and DHFR, offering a basis for the development of new anticancer therapies (Gangjee et al., 2009).

Structural and Crystallographic Studies

Research on compounds with a pyrimidine core often includes structural and crystallographic analysis to better understand their chemical behavior and interactions. For instance, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have provided detailed insights into their conformation and hydrogen bonding, which are crucial for predicting reactivity and potential biological activity (Subasri et al., 2016; Subasri et al., 2017).